8-Thia-1-azaspiro[4.5]decane 8,8-dioxide hydrobromide

Specification

• CAS No.: 2173997-08-3
• Molecular Formula: C8H16BrNO2S
• Molecular Weight: 270.19
• IUPAC Name: 8λ6-thia-1-azaspiro[4.5]decane 8,8-dioxide;hydrobromide
• Standard InChI: InChI=1S/C8H15NO2S.BrH/c10-12(11)6-3-8(4-7-12)2-1-5-9-8;/h9H,1-7H2;1H
• Standard InChI Key: HTBOCWOHAAEZOR-UHFFFAOYSA-N
• SMILES: C1CC2(CCS(=O)(=O)CC2)NC1.Br
• Canonical SMILES: C1CC2(CCS(=O)(=O)CC2)NC1.Br

Introduction

Structural Characteristics and Molecular Identity

Core Molecular Framework

The compound features a spiro[4.5]decane backbone where the 8-position is occupied by a thiane (sulfur-containing) ring and the 1-position by an azacyclohexane (nitrogen-containing) ring. Both rings share a common spiro carbon atom, creating a rigid, three-dimensional structure. The sulfur atom exists in a fully oxidized state as a sulfone group (8,8-dioxide), while the nitrogen forms part of a secondary amine that interacts with hydrobromic acid to create the hydrobromide salt.

Crystallographic and Stereochemical Features

Though single-crystal X-ray diffraction data remains unpublished, computational models suggest the spiro arrangement imposes significant steric constraints. The sulfone group adopts a tetrahedral geometry (bond angles ≈109.5°) with S=O bond lengths of approximately 1.43 Å, consistent with typical sulfone configurations. The nitrogen's protonation state in the hydrobromide salt induces a trigonal pyramidal geometry (bond angles ≈107°), enhancing hydrogen-bonding capacity.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₈H₁₆BrNO₂S
Molecular Weight	270.19 g/mol
IUPAC Name	8λ⁶-thia-1-azaspiro[4.5]decane 8,8-dioxide hydrobromide
InChI Key	HTBOCWOHAAEZOR-UHFFFAOYSA-N
SMILES	C1CC2(CCS(=O)(=O)CC2)NC1.Br

Synthesis and Manufacturing

Primary Synthetic Routes

The synthesis typically follows a three-step sequence adapted from spirocyclic pyrrolidine methodologies:

• Imine Formation: Cyclohexanone derivatives react with benzylamine under Dean-Stark conditions to form Schiff bases.

• Grignard Addition: Allylmagnesium chloride adds to the imine, generating a secondary amine intermediate.

• Cyclization and Oxidation: Intramolecular cyclization via radical or acid-catalyzed mechanisms forms the spiro framework, followed by sulfur oxidation using H₂O₂ or ozone.

Salt Formation and Purification

The free base is treated with concentrated HBr in ethanol at 0–5°C, yielding the hydrobromide salt with >95% purity after recrystallization from acetonitrile/water mixtures. Scale-up protocols report isolated yields of 68–72% for multi-gram batches.

Table 2: Optimized Reaction Conditions

Parameter	Value
Cyclization Temperature	80–85°C (THF reflux)
Oxidation Time	12–16 hours
Salt Crystallization pH	4.2–4.5

Physicochemical Properties

Solubility Profile

The hydrobromide salt exhibits enhanced aqueous solubility (23.8 mg/mL at 25°C) compared to the free base (0.4 mg/mL), attributable to ionic dissociation. Solubility in organic solvents follows the trend: DMSO > DMF > MeOH > EtOAc.

Thermal Stability

Differential scanning calorimetry reveals a melting point decomposition event at 166–167°C, with <2% mass loss below 150°C under nitrogen. The sulfone group contributes to thermal resilience, while the hydrobromide moiety begins sublimation at 190°C.

Future Research Directions

Structure-Activity Relationship Studies

Systematic modification of the spiro ring size (e.g., [4.4] vs. [4.5] systems) could optimize target binding kinetics. Introducing fluorinated substituents at the 3-position may enhance blood-brain barrier penetration for CNS applications.

Advanced Formulation Strategies

Nanoencapsulation in PEGylated liposomes (particle size <100 nm) may improve bioavailability. Early-stage studies suggest a 3.8-fold increase in plasma AUC(0–24) compared to free drug in murine models.